5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: 3-(2,4-dioxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C11H9N3O3/c12-9(15)7-3-1-2-6(4-7)8-5-13-11(17)14-10(8)16/h1-5H,(H2,12,15)(H2,13,14,16,17)
• InChI Key: LZTMVKWQPQNNJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CNC(=O)NC2=O
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol

Description

5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% (5-ACPD) is a novel compound with a range of potential uses in scientific research. It is an organic compound that belongs to the class of pyrimidines, which are heterocyclic compounds with a six-membered ring structure. 5-ACPD is a colorless crystalline solid with a melting point of 160-162°C and a molecular weight of 230.25. It is soluble in water and organic solvents such as ethanol, methanol, and acetone.

Mechanism of Action

The mechanism of action of 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% is not yet fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate molecule in order to form a new bond. This mechanism is thought to be the basis for the synthesis of heterocyclic compounds and other derivatives.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% have not yet been extensively studied. However, the compound has been shown to inhibit the growth of certain bacteria, indicating that it may have antibacterial properties. Additionally, 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been shown to have an inhibitory effect on the enzyme adenosine deaminase, which is involved in the metabolism of adenosine. This suggests that the compound may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments is its high solubility in both water and organic solvents. This makes it easy to work with and allows for the synthesis of a wide range of compounds. Additionally, 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% is relatively stable and can be stored for long periods of time without significant degradation.
However, there are some limitations to using 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments. The compound is relatively expensive, and the synthesis process is time-consuming. Additionally, the compound is toxic and should be handled with care.

Future Directions

The potential applications of 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% are vast, and there are many directions in which research can be taken. One potential direction is the development of new drugs based on the compound. Additionally, research can be conducted into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Furthermore, research can be conducted into the synthesis of other compounds using 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% as a starting material. Finally, further research can be conducted into the mechanism of action of 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% and its potential applications in materials science.

Synthesis Methods

5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% can be synthesized in two steps. In the first step, 3-aminocarbonylphenylacetone is reacted with 2,4-dihydroxypyrimidine in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. This reaction produces 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% as the main product, along with minor amounts of other byproducts. In the second step, the reaction mixture is purified by recrystallization in order to obtain a pure sample of 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95%.

Scientific Research Applications

5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% has a wide range of potential applications in scientific research. It has been used as a substrate for the synthesis of various heterocyclic compounds, such as pyrimidines, purines, and their derivatives. It has also been used for the synthesis of chiral compounds, which are important for the development of new drugs. Additionally, 5-(3-Aminocarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used as a starting material for the synthesis of other compounds, such as 5-amino-3-carboxybenzene, which has potential applications in the field of materials science.